2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-4-16-8-6-7-14(3)19(16)20-18(21)13-15-9-11-17(12-10-15)22-5-2/h6-12H,4-5,13H2,1-3H3,(H,20,21)
• InChI Key: DCZAHAQWOSXNEV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CC2=CC=C(C=C2)OCC)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide, also known as EMA-401, is a chemical compound that has been studied for its potential use as a treatment for chronic pain. It is a small molecule drug that acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R).

Mechanism of Action

2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide acts as a selective antagonist of the AT2R. The AT2R is a G protein-coupled receptor that is involved in the regulation of blood pressure and cardiovascular function. This compound blocks the activity of the AT2R, which leads to a decrease in the release of pro-inflammatory cytokines and an increase in the release of anti-inflammatory cytokines. This results in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and increase the release of anti-inflammatory cytokines such as interleukin-10 (IL-10). It has also been shown to reduce the activation of microglia, which are immune cells in the central nervous system that play a role in the development of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide is that it has shown promising results in preclinical studies as a potential treatment for neuropathic pain. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and more research is needed to determine its efficacy and safety in humans.

Future Directions

There are a number of future directions for research on 2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide. One direction is to conduct clinical trials to determine its efficacy and safety in humans. Another direction is to investigate its potential use in other conditions, such as inflammatory pain and cancer pain. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify potential biomarkers that could be used to predict its efficacy in patients.

Synthesis Methods

2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide can be synthesized by reacting 2-(4-ethoxyphenyl)acetic acid with 2-ethyl-6-methylaniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then treated with acetic anhydride to obtain this compound.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-(2-ethyl-6-methylphenyl)acetamide has been studied for its potential use as a treatment for chronic pain, specifically neuropathic pain. Neuropathic pain is a type of chronic pain that is caused by damage or dysfunction of the nervous system. It is a complex condition that is often difficult to treat with currently available medications. This compound has shown promising results in preclinical studies as a potential treatment for neuropathic pain.